2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-(4-propan-2-ylphenoxy)-N-quinolin-5-ylacetamide
• InChI: InChI=1S/C20H20N2O2/c1-14(2)15-8-10-16(11-9-15)24-13-20(23)22-19-7-3-6-18-17(19)5-4-12-21-18/h3-12,14H,13H2,1-2H3,(H,22,23)
• InChI Key: OSMPABJVFQRYKO-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC3=C2C=CC=N3

Description

2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide, also known as IQ-1, is a chemical compound that has gained attention in the scientific community due to its potential in various research applications. This compound is an inhibitor of the Wnt/β-catenin signaling pathway, which is involved in many physiological processes such as cell proliferation, differentiation, and development. In

Mechanism of Action

2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide inhibits the Wnt/β-catenin signaling pathway by binding to the T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors, which are downstream effectors of the pathway. This binding prevents the transcription factors from binding to the DNA and activating the target genes, thus inhibiting the pathway.
Biochemical and Physiological Effects
2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis in cancer cells, and promote the differentiation of stem cells. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and to promote bone formation in animal models of osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide is its specificity for the Wnt/β-catenin signaling pathway. This specificity allows researchers to study the effects of inhibiting this pathway without affecting other signaling pathways. However, one limitation of 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide is its relatively low potency compared to other Wnt/β-catenin pathway inhibitors. This limitation may require higher concentrations of the compound to achieve the desired effects, which could lead to non-specific effects or toxicity.

Future Directions

There are many future directions for the research on 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide. One direction is to improve the potency of the compound to reduce the required concentration and potential toxicity. Another direction is to study the effects of 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide in various disease models, such as cancer, osteoporosis, and Alzheimer's disease. Additionally, the effects of 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide on other signaling pathways should be investigated to determine its specificity and potential off-target effects. Finally, the development of 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide derivatives with improved pharmacokinetic properties could lead to the development of new therapeutic agents.
Conclusion
In conclusion, 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential in various research applications. It inhibits the Wnt/β-catenin signaling pathway and has been shown to have various biochemical and physiological effects. While it has advantages such as specificity for the Wnt/β-catenin signaling pathway, it also has limitations such as low potency. Future research on 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide should focus on improving its potency, studying its effects in various disease models, and developing derivatives with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide involves the reaction of 2-(4-isopropylphenoxy)acetic acid with quinoline-5-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction yields 2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide as a white solid, which can be purified by recrystallization or column chromatography.

Scientific Research Applications

2-[4-(propan-2-yl)phenoxy]-N-(quinolin-5-yl)acetamide has been extensively studied for its potential in various research applications. It has been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in many physiological processes such as cell proliferation, differentiation, and development. This pathway has also been implicated in various diseases such as cancer, osteoporosis, and Alzheimer's disease.